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Compound of Interest

Compound Name: N-Propionyl Mesalazine-d3

Cat. No.: B589185

For Researchers, Scientists, and Drug Development Professionals: This document provides
essential safety and logistical information for the handling and disposal of N-Propionyl
Mesalazine-d3. As your trusted partner in laboratory safety, we aim to provide value beyond
the product itself, ensuring your research is conducted in the safest possible environment.

N-Propionyl Mesalazine-d3 is the deuterium-labeled version of N-Propionyl Mesalazine and is
often used as an internal standard in quantitative analysis.[1][2] While specific safety data for
the deuterated form is not readily available, the hazards are expected to be similar to its non-
deuterated counterpart, Mesalazine. The following guidance is based on the safety data for
Mesalazine.

Hazard Identification and Immediate Precautions

Based on available safety data for similar compounds, N-Propionyl Mesalazine-d3 is
presumed to:

o Cause skin irritation.[3]
o Cause serious eye irritation.[3]
e May cause respiratory irritation.[3]

It is crucial to handle this compound with appropriate care to avoid direct contact and
inhalation.
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Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required when

handling N-Propionyl Mesalazine-d3.

PPE Category Item

Specifications

] Safety Glasses with Side
Eye and Face Protection ]
Shields or Goggles

Must meet ANSI 7.87.1
standards. A face shield should
be worn over safety glasses if

there is a risk of splashing.[4]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are
suitable for short-term
protection. Always inspect
gloves for integrity before use
and change them immediately

upon contamination.[4]

Body Protection Laboratory Coat

A long-sleeved lab coat that
fits properly and is kept
buttoned is required to protect
the skin.[4]

NIOSH/MSHA or European
Respiratory Protection Standard EN 149 Approved

Respirator

Use in a well-ventilated area. If
engineering controls are
insufficient to maintain
exposure below permissible
limits, a respirator is

necessary.[3][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to ensure safety. The following step-

by-step procedures and diagrams outline the recommended workflow.

Experimental Workflow for Handling N-Propionyl

Mesalazine-d3
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The following diagram illustrates the standard operating procedure for safely handling N-
Propionyl Mesalazine-d3 from receipt to disposal.

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

'

Prepare Work Area in Ventilated Hood

Handling

Weigh Compound Carefully

'

Dissolve in Appropriate Solvent

'

Perform Experiment

Cleanup & Disposal

Decontaminate Work Surfaces

'

Dispose of Waste in Labeled Container

'

Doff PPE and Wash Hands
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Figure 1: Step-by-step workflow for handling N-Propionyl Mesalazine-d3.

Detailed Experimental Protocol

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for Mesalazine.
o Put on all required personal protective equipment as detailed in the table above.
o Ensure the work area, preferably a chemical fume hood, is clean and operational.
e Handling:

o Carefully weigh the required amount of N-Propionyl Mesalazine-d3, avoiding the creation
of dust.

o Dissolve the compound in the desired solvent, using a closed or covered container to
minimize vapors.

o Proceed with the experimental procedure, maintaining awareness of potential hazards.
e Cleanup and Disposal:

o After the experiment is complete, decontaminate all work surfaces with an appropriate
cleaning agent.

o Dispose of all waste, including unused compound, solutions, and contaminated
consumables, in a clearly labeled hazardous waste container in accordance with local,
state, and federal regulations.

o Carefully remove PPE, avoiding contamination of skin and clothing. Wash hands
thoroughly with soap and water.

Emergency Response Plan

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Response Workflow

The following diagram outlines the immediate steps to take in an emergency situation.

Emergency Event
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Evacuate Immediate Area t

Consult SDS for Specific Instructions
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Figure 2: Emergency response plan for incidents involving N-Propionyl Mesalazine-d3.

First Aid Measures

« If on Skin: Immediately wash the affected area with plenty of water. Remove contaminated
clothing.

 If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]
 |If Swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek medical attention and show the Safety Data Sheet to the
attending physician.
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By adhering to these safety protocols, you can minimize risks and ensure a safe laboratory
environment for your critical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propionyl Mesalazine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589185#personal-protective-equipment-for-handling-
n-propionyl-mesalazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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